Cas no 856060-51-0 (1-Bromo-4-(2-methylpropane)sulfonylbenzene)

1-Bromo-4-(2-methylpropane)sulfonylbenzene is a specialized organic compound featuring a bromine substituent and an isobutylsulfonyl group attached to a benzene ring. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in cross-coupling reactions and functional group transformations. The electron-withdrawing sulfonyl group enhances the electrophilic character of the aromatic ring, facilitating nucleophilic substitution reactions. Its well-defined molecular architecture ensures consistent performance in controlled synthesis processes. The compound is typically used in pharmaceutical and agrochemical research, where precise structural modifications are required. Proper handling is essential due to its potential sensitivity to moisture and reactive conditions. Storage under inert conditions is recommended to maintain stability.
1-Bromo-4-(2-methylpropane)sulfonylbenzene structure
856060-51-0 structure
Product Name:1-Bromo-4-(2-methylpropane)sulfonylbenzene
CAS No:856060-51-0
MF:C10H13BrO2S
MW:277.178021192551
MDL:MFCD20441890
CID:1025032
PubChem ID:56776816
Update Time:2025-10-12

1-Bromo-4-(2-methylpropane)sulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-(isobutylsulfonyl)benzene
    • 1-bromo-4-(2-methylpropylsulfonyl)benzene
    • DTXSID00718416
    • 856060-51-0
    • F87550
    • MFCD20441890
    • SCHEMBL330253
    • BS-24315
    • Z1486023383
    • 1-Bromo-4-(2-methylpropane-1-sulfonyl)benzene
    • AKOS015888817
    • PKROCKAQCTYPMT-UHFFFAOYSA-N
    • 1-Bromo-4-[(2-methylpropane)sulfonyl]benzene
    • 1-BROMO-4-(2-METHYLPROPANESULFONYL)BENZENE
    • 1-Bromo-4-(2-methylpropane)sulfonylbenzene
    • MDL: MFCD20441890
    • Inchi: 1S/C10H13BrO2S/c1-8(2)7-14(12,13)10-5-3-9(11)4-6-10/h3-6,8H,7H2,1-2H3
    • InChI Key: PKROCKAQCTYPMT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 275.98200
  • Monoisotopic Mass: 275.98196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 42.52000
  • LogP: 3.95960

1-Bromo-4-(2-methylpropane)sulfonylbenzene Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-4-(2-methylpropane)sulfonylbenzene Pricemore >>

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Additional information on 1-Bromo-4-(2-methylpropane)sulfonylbenzene

1-Bromo-4-(2-methylpropane)sulfonylbenzene: A Comprehensive Overview

CAS No 856060-51-0, commonly referred to as 1-Bromo-4-(2-methylpropane)sulfonylbenzene, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a bromine atom attached to a benzene ring, which is further substituted with a sulfonyl group linked to a 2-methylpropane moiety. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of 1-Bromo-4-(2-methylpropane)sulfonylbenzene involves a series of carefully designed reactions, often employing Friedel-Crafts alkylation or sulfonation techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. Researchers have also explored the use of microwave-assisted synthesis, which has shown promise in accelerating reaction times while maintaining product purity.

The structural integrity of this compound is further highlighted by its stability under various reaction conditions. Studies have demonstrated that the sulfonyl group acts as an electron-withdrawing substituent, significantly influencing the electronic properties of the benzene ring. This characteristic makes the compound highly reactive in electrophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex aromatic compounds.

In terms of applications, 1-Bromo-4-(2-methylpropane)sulfonylbenzene has found utility in the development of advanced materials, particularly in the field of polymer science. The bromine atom serves as a reactive site for polymerization reactions, enabling the creation of high-performance polymers with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polyurethane formulations, resulting in materials with enhanced durability and resistance to environmental factors.

Beyond material science, this compound has also shown potential in pharmaceutical applications. The sulfonyl group is known to enhance bioavailability and stability in biological systems, making it a promising candidate for drug delivery systems. Preliminary studies suggest that derivatives of this compound could serve as scaffolds for developing new classes of therapeutic agents targeting various diseases.

The environmental impact of synthesizing and utilizing CAS No 856060-51-0 has also been a topic of recent research. Scientists have investigated eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. Green chemistry principles have been applied to develop solvent-free reaction conditions and recyclable catalysts, aligning with global sustainability goals.

In conclusion, 1-Bromo-4-(2-methylpropane)sulfonylbenzene (CAS No 856060-51-0) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis techniques and application development, position it as a key player in future innovations within organic chemistry and related fields.

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